2-[2-(2,4-Dichloro-phenyl)-ethyl]-6-methoxy-benzoic acid methyl ester

• IUPAC Name: methyl 2-[2-(2,4-dichlorophenyl)ethyl]-6-methoxybenzoate
• InChI: InChI=1S/C17H16Cl2O3/c1-21-15-5-3-4-12(16(15)17(20)22-2)7-6-11-8-9-13(18)10-14(11)19/h3-5,8-10H,6-7H2,1-2H3
• InChI Key: RQEFUYGEENXSCX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1C(=O)OC)CCC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C17H16Cl2O3
• Molecular Weight: 339.2 g/mol

Description

The compound “2-[2-(2,4-Dichloro-phenyl)-ethyl]-6-methoxy-benzoic acid methyl ester” is a complex organic molecule. It contains a benzoic acid methyl ester group, which is a common moiety in many organic compounds. It also contains a 2,4-dichlorophenyl group, which is a type of halogenated aromatic compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure and functional groups. For example, the presence of the ester and dichlorophenyl groups in this compound would likely influence its polarity, solubility, and reactivity.

Scientific Research Applications

Synthesis and Derivatives

• Crystal Structure and Properties : The study of the crystal structure of related compounds, such as 2-[(4-Methoxy-6-methylthio-2-pyrimidinyl)aminocarbonyl-aminosulfonyl] benzoic acid methyl ester, can provide insights into the physical and chemical properties of 2-[2-(2,4-Dichloro-phenyl)-ethyl]-6-methoxy-benzoic acid methyl ester. Understanding these properties is essential for its application in material science and drug development (H. Ming & D. South, 2004) source.

Applications in Material Science

• Protecting Groups : Research on oxidatively removable carboxy protecting groups, such as 2,6-Dimethoxybenzyl esters, may find relevance in the synthesis and handling of this compound. These protecting groups facilitate the synthesis and purification of complex organic molecules, which can be crucial in pharmaceutical synthesis and material science (C. Kim & P. F. Misco, 1985) source.

Potential for Liquid Crystal Research

• Liquid Crystalline Properties : Studies on compounds with similar structures, such as those involving Schiff base-ester central linkages with substituted benzoic acid esters, have revealed liquid crystalline properties. These findings suggest potential research applications of this compound in the development of new liquid crystal materials (B.T. Thaker et al., 2012) source.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific properties and reactivity. Handling guidelines for similar compounds suggest that protective measures such as wearing gloves and eye protection should be taken when handling the compound to prevent skin and eye contact.